Cas no 31405-60-4 (5'-Hydroxy-2'-methoxyacetophenone)

• Product Name: 5'-Hydroxy-2'-methoxyacetophenone
• CAS No: 31405-60-4
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD04038299
• CID: 1447049
• PubChem ID: 14146823
• Update Time: 2025-07-23

5'-Hydroxy-2'-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-2-methoxyphenyl)ethanone
• 1-(5-hydroxy-2-methoxy-phenyl)-ethanone
• 5-hydroxy-2-methoxyacetophenone
• 1-acetyl-5-hydroxy-2-methoxybenzene
• AGN-PC-000LUH
• AG-A-78706
• SureCN563973
• ST092295
• 5'-HYDROXY-2'-METHOXYACETOPHENONE
• 2-Methoxy-5-hydroxyacetophenon
• CTK7A5613
• 5-hydroxy-2-methoxy-acetophenone
• 1-(5-Hydroxy-2-methoxy-phenyl)-aethanon
• 5-HYDROXY-2-METHOXY ACETOPHENONE
• 5'-Hydroxy-2'-methoxyacetophenone, AldrichCPR
• MFCD04038299
• CS-0437922
• 1-(5-hydroxy-2-methoxyphenyl)ethan-1-one
• STL444355
• AKOS006293662
• SCHEMBL563973
• Z1198163904
• DTXSID80556575
• 1-(5-Hydroxy-2-methoxyphenyl)ethanon
• EN300-128860
• E76869
• BS-51432
• 31405-60-4
• 5 inverted exclamation mark -Hydroxy-2 inverted exclamation mark -methoxyacetophenone
• SY151182
• DB-068456
• 5'-Hydroxy-2'-methoxyacetophenone

• MDL： MFCD04038299
• Inchi： 1S/C9H10O3/c1-6(10)8-5-7(11)3-4-9(8)12-2/h3-5,11H,1-2H3
• InChI Key： CVJPJXMHVXRICL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C)=O)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 328.9±27.0 °C at 760 mmHg
• Flash Point: 135.2±17.2 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5'-Hydroxy-2'-methoxyacetophenone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5'-Hydroxy-2'-methoxyacetophenone

Comprehensive Guide to 5'-Hydroxy-2'-methoxyacetophenone (CAS 31405-60-4): Properties, Applications, and Industry Insights

5'-Hydroxy-2'-methoxyacetophenone (CAS 31405-60-4) is a specialized organic compound gaining traction in pharmaceutical intermediates and fragrance synthesis. This methoxy-substituted acetophenone derivative exhibits unique chemical properties, making it valuable for researchers exploring bioactive molecule design and flavor-enhancing agents. Its molecular structure combines a hydroxyacetophenone backbone with strategic methoxy functionalization, enabling precise interactions in complex formulations.

Recent studies highlight its role in green chemistry applications, particularly as a precursor for sustainable cosmetic ingredients. The compound's UV-absorbing characteristics have sparked interest in natural sunscreen formulations, aligning with consumer demand for eco-friendly personal care products. Analytical techniques like HPLC purification and LC-MS characterization are critical for ensuring the high purity required in these sensitive applications.

In pharmaceutical research, 31405-60-4 serves as a building block for chiral synthesis of potential therapeutic agents. Its electron-rich aromatic system facilitates diverse chemical modifications, making it adaptable for structure-activity relationship (SAR) studies. Researchers frequently inquire about optimal solubility parameters and storage stability conditions, as these factors significantly impact experimental reproducibility.

The compound's odor profile – described as sweet, woody, and slightly floral – positions it as a candidate for niche fragrance development. Perfumers value its ability to contribute long-lasting middle notes in premium scent compositions. This application aligns with the growing clean beauty movement, where consumers seek transparent ingredient sourcing and sustainable production methods.

From a technical perspective, 5'-Hydroxy-2'-methoxyacetophenone requires careful handling during large-scale synthesis. Process chemists emphasize the importance of controlled reaction temperatures and oxygen-free environments to prevent unwanted oxidation. These operational considerations frequently appear in patent literature covering advanced manufacturing techniques for fine chemicals.

Emerging applications in agricultural science demonstrate the compound's potential as a plant growth modulator. Preliminary studies suggest it may influence secondary metabolite production in certain crops, though extensive field trials are needed. This development direction responds to the agricultural industry's search for next-generation biostimulants with minimal environmental impact.

Quality control protocols for CAS 31405-60-4 typically involve spectroscopic verification (FTIR, NMR) and chromatographic purity assessment. The compound's crystalline form stability under various humidity conditions remains a topic of active investigation, particularly for manufacturers targeting GMP-compliant production standards.

Market analysts note increasing demand for this specialty ketone in Asia-Pacific research centers, driven by expanding pharmaceutical R&D investments. Suppliers are developing custom purity grades (98%, 99%) to meet diverse application requirements, while logistics providers optimize cold chain solutions for international distribution of temperature-sensitive batches.

Environmental fate studies indicate 31405-60-4 undergoes biodegradation under aerobic conditions, an important consideration for green manufacturing certifications. This characteristic supports its inclusion in eco-label compliant formulations, addressing regulatory requirements in European and North American markets.

Future research directions may explore its utility in advanced material science, particularly as a monomer for functional polymer synthesis. The compound's phenolic hydroxyl group offers potential cross-linking capabilities that could be valuable in developing smart coating technologies with responsive properties.